Cas no 1805508-56-8 (2,3-Bis(trifluoromethyl)-4-bromobenzyl chloride)

• Product Name: 2,3-Bis(trifluoromethyl)-4-bromobenzyl chloride
• CAS No: 1805508-56-8
• MF: C₉H₄BrClF₆
• MW: 341.475481987
• CID: 4791924
• Update Time: 2023-08-17

2,3-Bis(trifluoromethyl)-4-bromobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-bromobenzyl chloride

• Inchi： 1S/C9H4BrClF6/c10-5-2-1-4(3-11)6(8(12,13)14)7(5)9(15,16)17/h1-2H,3H2
• InChI Key： VMFVAFBXNZMXKT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CCl)C(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 4.8
• Topological Polar Surface Area: 0